N-[[4-(3-chlorophenyl)-5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-3-fluorobenzamide

• IUPAC Name: N-[[4-(3-chlorophenyl)-5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-3-fluorobenzamide
• InChI: InChI=1S/C25H21ClFN5O2S/c1-16-5-2-9-20(11-16)29-23(33)15-35-25-31-30-22(32(25)21-10-4-7-18(26)13-21)14-28-24(34)17-6-3-8-19(27)12-17/h2-13H,14-15H2,1H3,(H,28,34)(H,29,33)
• InChI Key: NKASQHJYWQYWPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2C3=CC(=CC=C3)Cl)CNC(=O)C4=CC(=CC=C4)F
• Molecular Formula: C25H21ClFN5O2S
• Molecular Weight: 510.0 g/mol

Description

N-[[4-(3-chlorophenyl)-5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-3-fluorobenzamide is a useful research compound. Its molecular formula is C25H21ClFN5O2S and its molecular weight is 509.98. The purity is usually 95%.
BenchChem offers high-quality N-[[4-(3-chlorophenyl)-5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-3-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[[4-(3-chlorophenyl)-5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-3-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Complex Synthesis Processes : Research on related compounds often involves complex synthesis processes, including the use of organoiridium catalysts for tritium labeling, which is crucial for studying the pharmacokinetics and metabolic pathways of drug candidates (Yang Hong et al., 2015).

• Chemical Structure Analysis : The synthesis and X-ray characterization of triazole derivatives highlight the importance of chemical structure in determining compound properties, including interactions and bonding patterns that are critical for pharmaceutical applications (Muhammad Naeem Ahmed et al., 2020).

Applications

• Antimicrobial Properties : Studies on sulfanilamide derivatives, including their synthesis, characterization, and antimicrobial activities, suggest the potential of related compounds in treating bacterial and fungal infections (M. Lahtinen et al., 2014).

• Corrosion Inhibition : The application of triazole derivatives in corrosion inhibition for metals indicates the compound's utility in protecting industrial materials, showcasing the diverse applications beyond pharmaceuticals (M. Lagrenée et al., 2002).